2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine

• IUPAC Name: 3-[(3-fluorophenyl)methyl]-5-[(4-pyrazin-2-ylpiperazin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H19FN6O/c19-15-3-1-2-14(10-15)11-16-22-18(26-23-16)13-24-6-8-25(9-7-24)17-12-20-4-5-21-17/h1-5,10,12H,6-9,11,13H2
• InChI Key: PBMIHHUPPRTILB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NO2)CC3=CC(=CC=C3)F)C4=NC=CN=C4
• Molecular Formula: C18H19FN6O
• Molecular Weight: 354.4 g/mol

Description

2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods that involve the use of different reagents and solvents. The mechanism of action and biochemical and physiological effects of this compound have been studied in detail, and it has been found to have several advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine involves the inhibition of specific enzymes and receptors. It has been found to inhibit the activity of DNA topoisomerase II, which is essential for DNA replication and cell division. Additionally, it has been found to bind to the GABA-A receptor and modulate its activity, leading to anxiolytic and sedative effects.
Biochemical and Physiological Effects:
2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine has several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by inhibiting DNA topoisomerase II activity. It has also been found to have anxiolytic and sedative effects by modulating the activity of the GABA-A receptor. Additionally, this compound has been found to inhibit the growth of bacterial and fungal strains by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine has several advantages for lab experiments. It is a potent inhibitor of DNA topoisomerase II, making it a useful tool for studying the role of this enzyme in DNA replication and cell division. Additionally, this compound has antibacterial and antifungal activities, making it a useful tool for studying the mechanisms of action of antibacterial and antifungal agents. However, this compound also has limitations for lab experiments. It is a complex compound that requires specific methods for synthesis, making it difficult to obtain in large quantities. Additionally, this compound has potential side effects, such as sedation and anxiolysis, which may interfere with experimental results.

Future Directions

There are several future directions for the study of 2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine. One potential direction is the study of its anti-tumor activity in vivo, to determine its potential as a cancer treatment. Additionally, further studies could be conducted to determine the optimal dosage and administration route for this compound. Another potential direction is the study of its potential as an antibacterial and antifungal agent, to determine its potential for use in the treatment of bacterial and fungal infections. Finally, further studies could be conducted to determine the potential side effects of this compound and to develop strategies for minimizing these side effects.

Scientific Research Applications

2-(4-{[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-1-piperazinyl)pyrazine has potential applications in various fields of scientific research. It has been studied for its anti-tumor activity and found to inhibit the growth of various cancer cell lines. It has also been studied for its antibacterial and antifungal activities and found to be effective against several bacterial and fungal strains. Additionally, this compound has been studied for its potential application in the treatment of anxiety and depression.